![molecular formula C6H6O2S B028663 2,5-Dihydroxythiophenol CAS No. 2889-61-4](/img/structure/B28663.png)
2,5-Dihydroxythiophenol
Overview
Description
2,5-Dihydroxythiophenol (2,5-DHTP) is an aromatic thiophenol compound with a variety of applications in scientific research. It is an important intermediate in the synthesis of many organic compounds and is used as a starting material for the synthesis of dyes, pharmaceuticals, and other compounds. 2,5-DHTP is also used as a reagent in several biochemical and physiological studies.
Scientific Research Applications
Synthesis of Chemical Compounds :
- It is used for obtaining cis-1,4-dichloro-2-butene and removing contaminating 3,4-epithio-1-butene (Everhardus, Gräting, & Brandsma, 2010).
- It aids in the production of various tetramethylthiophene derivatives (Yoshida, Takeda, & Minagawa, 1991).
- It reacts with aliphatic ketones to give di-condensation products and monosubstitution products with a carbinol group (Argyle, Mason, Smith, & Stern, 1967).
- It can be chemisorbed on Pd(111) surfaces, affecting the surface chemistry (Li, Javier, & Soriaga, 2015).
Electrochemistry and Surface Studies :
- Its use in the studies of liquid-solid and vapor-solid chemistry and electrochemistry of compounds at Pt(111) surfaces (Stern et al., 1988).
- It facilitates understanding the coordination chemistry and electrochemical reactivity of 2,5-dihydroxythiophenol at Pd(111) electrode surfaces (Soto et al., 2008).
Material Science and Polymer Research :
- Used in organic field-effect transistors and solution-fabricated nonvolatile transistor memory elements (Mushrush et al., 2003).
- Block copolymers prepared with derivatives of this compound are applied in polymerization conditions and phase separation studies (Ohshimizu & Ueda, 2008).
Study of Molecular Properties :
- Research focuses on understanding the structural, vibrational, and electronic properties of 2,5-dihydrothiophene-1,1-dioxide and its derivatives (Arjunan, Thirunarayanan, Devi, & Mohan, 2015).
- It is used to study the oxidation-state changes of molecules irreversibly adsorbed on electrode surfaces as monitored by in situ Fourier transform infrared reflection absorption spectroscopy (Sasaki et al., 1990).
Future Directions
Mechanism of Action
Target of Action
Biochemical Pathways
Result of Action
Related compounds have shown promise as selective inhibitors, receptors, and modulators.
properties
IUPAC Name |
2-sulfanylbenzene-1,4-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6O2S/c7-4-1-2-5(8)6(9)3-4/h1-3,7-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFQJFYYGUOXGRF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)S)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2889-61-4 | |
Record name | 2-Mercaptobenzene-1,4-diol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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